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Compound Name:
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Cat. No.: B101119

An In-Depth Technical Guide to Bis(2,4,6-trichlorophenyl) Malonate

Introduction

Bis(2,4,6-trichlorophenyl) malonate (CAS No. 15781-70-1) is a highly reactive malonic acid
ester that has carved a significant niche in modern organic synthesis.[1] Characterized by two
electron-deficient 2,4,6-trichlorophenyl groups, this compound exhibits enhanced reactivity
compared to conventional malonates like diethyl malonate, earning it the moniker of a "magic
malonate”.[1] This heightened reactivity stems from the potent electron-withdrawing nature of
the chloro-substituted aryl groups, which increases the acidity of the central methylene protons
and transforms the 2,4,6-trichlorophenoxy moiety into an excellent leaving group.[1]

This guide provides a comprehensive overview of the physical and chemical properties,
synthesis, reactivity, and applications of bis(2,4,6-trichlorophenyl) malonate, tailored for
researchers and professionals in chemical synthesis and drug development.

Physicochemical Properties

Bis(2,4,6-trichlorophenyl) malonate is a white crystalline solid at room temperature.[2] Its
core physical and chemical identifiers are summarized below, providing essential data for
experimental design and computational modeling.
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Property Value References
CAS Number 15781-70-1 [11[31[4]1[5]
Molecular Formula C15HeCleOa4 [11[3]1[5][6]
Molecular Weight 462.9 g/mol [11051[7]

bis(2,4,6-trichlorophenyl)
IUPAC Name _ [5]
propanedioate

White fine solid / Off-white

Appearance crystals [2]
Melting Point 149-156 °C [3114]
Boiling Point 559.6 °C at 760 mmHg [3]
Density 1.648 g/cm3 [3]
Flash Point 213 °C [3]

pKa (Predicted) 8.02 £ 0.46 [3]
Storage Temperature Room Temperature or 2-8°C [31[6][8]

Synthesis and Reactivity

The unique electronic properties of bis(2,4,6-trichlorophenyl) malonate dictate its synthesis
and reactivity profile, making it a superior reagent for constructing complex molecular
architectures where less activated esters fail.[1][9]

Reactivity Profile

The presence of the six electron-withdrawing chlorine atoms significantly acidifies the a-protons
of the malonate core, facilitating enolate formation.[1] More importantly, the 2,4,6-
trichlorophenoxide anion is a superb leaving group, which dramatically accelerates acylation
and subsequent cyclization reactions.[1]

Comparative studies demonstrate its superior reactivity over esters like bis(trimethylsilyl)
malonates. For instance, in reactions with 2-cyanomethylbenzimidazole, bis(2,4,6-
trichlorophenyl) malonate readily yields the cyclized pyrido[1,2-a]benzimidazole product,
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whereas silyl malonates only achieve C-acylation without the crucial cyclization step.[1][9] This
makes it an invaluable tool for synthesizing six-membered malonyl heterocycles from various
1,3-dinucleophiles.[9] These condensation reactions are often performed at high temperatures

(150-250 °C), either in a high-boiling solvent like bromobenzene or by fusing the reactants in a
melt.[9]

Malonate

Condensation
[Bis(2,4,6-trich|orophenyl)) (Heat)

Six-Membered [ 2x 2,4,6-Trichlorophenol
Malonyl Heterocycle (Leaving Group)
[ 1,3-Dinucleophile \ +
(e

.g., N,N', N,O, N,sy

Click to download full resolution via product page
Caption: General reaction scheme for heterocycle synthesis.

Synthetic Methodologies

Several established pathways exist for the synthesis of bis(2,4,6-trichlorophenyl) malonate.
The most prominent methods start from malonic acid and 2,4,6-trichlorophenol.
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Caption: Key synthetic pathways to the target compound.

Experimental Protocol: Synthesis via Phosphorus Oxychloride

This protocol is adapted from established literature procedures for the direct esterification of
malonic acid.[1][2]

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 2,4,6-trichlorophenol (2.0 equivalents, e.g., 15.8 g, 80 mmol) and malonic acid
(1.0 equivalent, e.g., 4.1 g, 40 mmol).

o Reagent Addition: Carefully add phosphorus oxychloride (POCIs) to serve as both the
solvent and dehydrating agent (e.g., 100 mL).

o Reflux: Heat the reaction mixture to reflux and stir for approximately 4 hours. The reaction
progress can be monitored by the cessation of hydrogen chloride gas evolution (test with
litmus paper).[2]
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Work-up: Allow the mixture to cool slightly. Cautiously pour the warm crystalline suspension
into a beaker containing ice water (e.g., 500 g) and stir vigorously for 30 minutes to
precipitate the product and quench the remaining POCls.[2]

Purification: Collect the crude off-white solid by vacuum filtration. Transfer the solid to a
mixture of water and saturated aqueous sodium bicarbonate and stir for 30 minutes to
neutralize any acidic impurities.[2]

Isolation: Filter the solid again, wash thoroughly with distilled water, and dry under vacuum to
yield bis(2,4,6-trichlorophenyl) malonate as a white, fine solid.[2]

Applications in Research and Development

The primary utility of bis(2,4,6-trichlorophenyl) malonate lies in its role as a potent building
block in organic synthesis and medicinal chemistry.

Heterocyclic Chemistry: It is a key reagent for the synthesis of a wide array of fused
heterocyclic systems, which are prevalent scaffolds in pharmaceuticals and materials
science.[1] Its efficient reaction with 1,3-dinucleophiles provides access to complex
structures that are otherwise difficult to synthesize.[9]

Medicinal Chemistry: The compound has been investigated for its potential as a novel, orally
active inhibitor of human leukocyte elastase (HLE).[2][3] This positions it as a lead
compound for developing treatments for inflammatory conditions such as chronic obstructive
pulmonary disease (COPD), asthma, and cystic fibrosis.[2][3]

Agrochemicals: While the parent compound is noted in medicinal chemistry, substituted
derivatives like bis(2,4,6-trichlorophenyl) 2-methylmalonate serve as crucial intermediates in
the production of pesticides and herbicides.[10]

Spectroscopic Analysis

Standard spectroscopic techniques are used to confirm the structure and purity of the
compound.

» Nuclear Magnetic Resonance (*H NMR): The proton NMR spectrum is simple and
diagnostic. It exhibits a singlet for the two equivalent methylene protons of the malonate
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backbone and another singlet in the aromatic region for the four equivalent protons on the
trichlorophenyl rings. A representative spectrum in CDCls shows peaks at approximately &
4.05 ppm (s, 2H, CH2) and & 7.39 ppm (s, 4H, Ar-H).[1][2]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
elemental formula. The calculated monoisotopic mass is 459.839725 Da.[5]

Safety and Handling

Bis(2,4,6-trichlorophenyl) malonate is classified as a hazardous chemical and requires
careful handling in a laboratory setting.

Hazard Class Pictogram Signal Word Hazard Statements

H315: Causes skin
irritation.[5][11]H319:
Causes serious eye
irritation.[5][11]H335:
May cause respiratory

GHS Classification GHSO07 (Irritant) Warning / Danger irritation.[5][11]Some
suppliers also list
H302 (Harmful if
swallowed) and H410
(Very toxic to aquatic
life).[6]

Precautions for Safe Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust.[4][12]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[11][12]

» Avoid all personal contact. Do not eat, drink, or smoke when handling this product.[13]

e Wash hands and any exposed skin thoroughly after handling.[12]
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» Store in a dry, well-ventilated place with the container tightly sealed.[6][11]

Conclusion

Bis(2,4,6-trichlorophenyl) malonate is a highly activated and versatile reagent that serves as
a powerful tool for synthetic chemists. Its enhanced reactivity, driven by the unique electronic
properties of its trichlorophenyl ester groups, enables the efficient construction of complex
heterocyclic molecules that are often inaccessible with traditional malonates. With applications
spanning medicinal chemistry and agrochemicals, this compound remains a subject of
significant interest for researchers aiming to develop novel synthetic methodologies and
bioactive compounds. Proper understanding of its properties, synthesis, and safe handling
procedures is crucial for its effective and responsible utilization in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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